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Compound of Interest

Compound Name: Fmoc-asp-odmab

Cat. No.: B598314 Get Quote

Researchers and drug development professionals handling Fmoc-Asp(ODmab)-OH must

adhere to specific safety protocols to ensure a secure laboratory environment. While Fmoc-

Asp(ODmab)-OH is not classified as a hazardous substance or mixture, proper personal

protective equipment (PPE) and handling procedures are essential to minimize exposure and

maintain experimental integrity.[1] This guide provides detailed procedural information for the

safe handling, use, and disposal of this compound.

Personal Protective Equipment (PPE)
The primary objective when handling Fmoc-Asp(ODmab)-OH is to prevent direct contact with

the skin, eyes, and to avoid inhalation of dust particles. The following table summarizes the

required and recommended PPE.
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PPE Category Specification Purpose

Eye/Face Protection

Tightly fitting safety goggles.

An 8-inch minimum face shield

is also recommended.[1]

To protect eyes from dust

particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected before use.[1]

To prevent skin contact.

Respiratory Protection

Not required for general

handling. A type N95 (US) or

type P1 (EN 143) dust mask is

recommended if dust is

generated.[1]

To prevent inhalation of

nuisance dust levels.

Body Protection

Standard laboratory coat. The

type of body protection should

be chosen based on the

specific workplace conditions.

[1]

To protect skin and clothing

from contamination.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use in a well-ventilated area. If dust is generated, provide appropriate exhaust

ventilation.[1]

Storage: Store in a tightly sealed container in an inert atmosphere at 2-8°C.

Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media in case of a fire.[1]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration.[1]
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Skin Contact: In case of contact, wash the affected area with soap and plenty of water.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1]

Disposal:

Product: Dispose of unused material in accordance with local, state, and federal regulations.

Contaminated Gloves: Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[1]

Experimental Workflow for Handling Fmoc-
Asp(ODmab)-OH
The following diagram illustrates the standard workflow for safely handling Fmoc-Asp(ODmab)-

OH in a laboratory setting.
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Caption: Workflow for handling Fmoc-Asp(ODmab)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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